Cas no 51170-01-5 (1-[3,4-bis(phenylmethoxy)phenoxy]-3-(propan-2-ylamino)propan-2-ol;hydrochloride)

• Product name: 1-[3,4-bis(phenylmethoxy)phenoxy]-3-(propan-2-ylamino)propan-2-ol;hydrochloride
• CAS No: 51170-01-5
• MF: C₂₆H₃₂ClNO₄
• MW: 457.989586830139
• CID: 934908
• PubChem ID: 24199165

1-[3,4-bis(phenylmethoxy)phenoxy]-3-(propan-2-ylamino)propan-2-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3,4-bis(phenylmethoxy)phenoxy]-3-(propan-2-ylamino)propan-2-ol,hydrochloride
• 1-[3,4-bis(phenylmethoxy)phenoxy]-3-(propan-2-ylamino)propan-2-ol
• hydrochloride
• NSC314593
• NSC-314593
• DTXSID00639238
• 1-[3,4-Bis(benzyloxy)phenoxy]-3-[(propan-2-yl)amino]propan-2-ol--hydrogen chloride (1/1)
• 1-[3,4-bis(phenylmethoxy)phenoxy]-3-(propan-2-ylamino)propan-2-ol;hydrochloride
• 51170-01-5
• 1-[3,4-bis(phenylmethoxy)phenoxy]-3-(propan-2-ylamino)propan-2-ol hydrochloride

• Inchi： InChI=1S/C26H31NO4.ClH/c1-20(2)27-16-23(28)19-29-24-13-14-25(30-17-21-9-5-3-6-10-21)26(15-24)31-18-22-11-7-4-8-12-22;/h3-15,20,23,27-28H,16-19H2,1-2H3;1H
• InChI Key： NFWLYYPXINWRAW-UHFFFAOYSA-N
• SMILES： CC(C)NCC(COC1=CC(=C(C=C1)OCC2=CC=CC=C2)OCC3=CC=CC=C3)O.Cl

Computed Properties

• Exact Mass: 421.22543
• Monoisotopic Mass: 457.2019862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 462
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60Ų

Experimental Properties

• PSA: 59.95
• LogP: 5.77520